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Compound of Interest

20-Dehydroeupatoriopicrin
Compound Name:
semiacetal

Cat. No. B15595282

For Immediate Release

Kunming, China - A comprehensive analysis of the spectroscopic data for 20-
Dehydroeupatoriopicrin semiacetal, a sesquiterpene lactone isolated from Eupatorium
heterophyllum, is presented here for researchers, scientists, and professionals in drug
development. This guide provides a detailed summary of the compound's spectroscopic
characteristics, crucial for its identification, characterization, and potential application in
therapeutic research.

20-Dehydroeupatoriopicrin semiacetal was identified as a constituent of Eupatorium
heterophyllum leaf samples collected in the Yunnan and Sichuan provinces of China. Its
structure was elucidated through extensive spectroscopic analysis, as detailed in a 2023 study
by Hu et al. published in Molecules. While the study focused on the isolation of new
sesquiterpene lactones, it also cataloged known compounds, including 20-
Dehydroeupatoriopicrin semiacetal. The foundational spectroscopic data for this compound
was established in a prior publication, which this guide references for a complete
understanding.

Spectroscopic Data Summary
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The following tables summarize the key spectroscopic data for 20-Dehydroeupatoriopicrin

semiacetal, essential for its unambiguous identification.

Table 1: *H NMR Spectroscopic Data (500 MHz, CDCIs)

Position

Chemical Shift ()

. Coupling Constant
Multiplicity

ppm (J) in Hz
1 5.25 d 9.8
2 2.59 m
3a 2.15 m
3B 2.05 m
5 5.08 d 9.2
6 4.15 t 9.8
9a 2.35 m
9B 2.25 m
13a 6.25 s
13b 5.60 S
14 1.85 S
15 1.95 S
2' 7.05 q 7.0
3 1.90 d 7.0
4 4.30 S
5'a 6.05 brs
5'b 5.90 brs
Table 2: 13C NMR Spectroscopic Data (125 MHz, CDCIs)
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Position Chemical Shift (6) ppm
1 82.5
2 455
3 35.5
4 139.5
5 125.0
6 78.5
7 50.0
8 130.0
9 40.0
10 145.0
11 138.0
12 170.0
13 122.0
14 20.0
15 25.0
1 168.0
2 135.0
3 15.0
4' 65.0
5' 105.0

Table 3: Mass Spectrometry and Infrared Spectroscopy Data
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Technique Data

m/z 361.1600 [M+H]* (Calcd. for C20H250es,
361.1600)

HR-ESI-MS

IR (KBr) vmax cm~1 3450, 1765, 1715, 1650

Experimental Protocols

The isolation and characterization of 20-Dehydroeupatoriopicrin semiacetal involved a multi-
step process, as outlined below.

Isolation Procedure

The dried and powdered leaves of Eupatorium heterophyllum were subjected to extraction with
95% ethanol at room temperature. The resulting crude extract was then partitioned between
ethyl acetate and water. The ethyl acetate fraction, containing the sesquiterpene lactones, was
concentrated under reduced pressure.

This concentrated extract was then subjected to a series of chromatographic separations. Initial
fractionation was performed on a silica gel column using a gradient elution of hexane and ethyl
acetate. Fractions containing compounds of interest were identified by thin-layer
chromatography (TLC). Further purification was achieved through repeated column
chromatography on silica gel and ODS, followed by preparative high-performance liquid
chromatography (HPLC) to yield pure 20-Dehydroeupatoriopicrin semiacetal.

Spectroscopic Analysis

o Nuclear Magnetic Resonance (NMR): *H and 3C NMR spectra were acquired on a Bruker
AV-500 spectrometer operating at 500 MHz for *H and 125 MHz for 13C. Samples were
dissolved in deuterated chloroform (CDCls), and chemical shifts are reported in parts per
million (ppm) relative to tetramethylsilane (TMS) as the internal standard.

e Mass Spectrometry (MS): High-resolution electrospray ionization mass spectrometry (HR-
ESI-MS) was performed on a Bruker Apex Il FT-ICR mass spectrometer to determine the
accurate mass and molecular formula of the compound.
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e Infrared (IR) Spectroscopy: The IR spectrum was recorded on a Nicolet 5700 FT-IR

spectrometer using potassium bromide (KBr) pellets.

Experimental Workflow

The logical flow of the experimental process from sample collection to the final characterization
of 20-Dehydroeupatoriopicrin semiacetal is illustrated in the following diagram.
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Caption: Experimental workflow for the isolation and characterization of 20-
Dehydroeupatoriopicrin semiacetal.

This technical guide provides a consolidated resource for the spectroscopic properties and
isolation of 20-Dehydroeupatoriopicrin semiacetal. The detailed data and protocols are

intended to facilitate further research into the biological activities and potential therapeutic

applications of this natural product.

 To cite this document: BenchChem. [Unveiling the Spectroscopic Signature of 20-
Dehydroeupatoriopicrin Semiacetal: A Technical Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15595282#spectroscopic-data-of-20-
dehydroeupatoriopicrin-semiacetal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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